Cas no 2237226-49-0 ((2S,4R)-4-methylazetidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-methylazetidine-2-carboxylic acid
• CAS No: 2237226-49-0
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD31689328
• CID: 4730073
• PubChem ID: 138039993
• Update Time: 2025-05-21

(2S,4R)-4-methylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-methylazetidine-2-carboxylic acid
• P20785
• 2237226-49-0
• PS-18345
• CS-0309984
• rac-(2R,4S)-4-methylazetidine-2-carboxylic acid
• EN300-6479762
• (2s,4r)-4-Methylazetidine-2-carboxylicacid

• MDL： MFCD31689328
• Inchi： 1S/C5H9NO2/c1-3-2-4(6-3)5(7)8/h3-4,6H,2H2,1H3,(H,7,8)/t3-,4+/m1/s1
• InChI Key： HJNCIIYYAHQDGZ-DMTCNVIQSA-N
• SMILES： OC([C@@H]1C[C@@H](C)N1)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 49.3

Additional information on (2S,4R)-4-methylazetidine-2-carboxylic acid

Recent Advances in (2S,4R)-4-methylazetidine-2-carboxylic acid (CAS: 2237226-49-0) Research: A Comprehensive Review

The compound (2S,4R)-4-methylazetidine-2-carboxylic acid (CAS: 2237226-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This non-proteinogenic amino acid, characterized by its unique azetidine ring structure, has demonstrated promising potential in drug discovery, particularly as a building block for novel therapeutics. Recent studies have focused on its role in modulating biological pathways, its synthetic accessibility, and its application in the development of peptidomimetics and enzyme inhibitors.

One of the key areas of investigation has been the compound's ability to serve as a constrained amino acid surrogate, which can enhance the metabolic stability and bioavailability of peptide-based drugs. A 2023 study published in the Journal of Medicinal Chemistry highlighted the incorporation of (2S,4R)-4-methylazetidine-2-carboxylic acid into cyclic peptides targeting GPCRs, resulting in improved binding affinity and selectivity. The study utilized advanced NMR spectroscopy and molecular dynamics simulations to elucidate the structural basis for these enhancements.

Another significant development involves the compound's application in the synthesis of proteolysis targeting chimeras (PROTACs). Research from Nature Chemical Biology (2024) demonstrated that the azetidine moiety in (2S,4R)-4-methylazetidine-2-carboxylic acid provides optimal linker geometry for PROTAC molecules targeting oncogenic proteins. This finding has opened new avenues for the design of targeted protein degradation therapeutics with improved pharmacokinetic properties.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce (2S,4R)-4-methylazetidine-2-carboxylic acid at scale. A 2024 publication in Organic Letters described a novel asymmetric synthesis method using chiral auxiliaries, achieving >99% enantiomeric excess and significantly improved yields compared to previous methods. This breakthrough is particularly important for enabling broader exploration of the compound's pharmaceutical applications.

Ongoing clinical investigations are exploring the compound's potential in treating neurological disorders. Preliminary results from in vivo studies suggest that derivatives of (2S,4R)-4-methylazetidine-2-carboxylic acid may cross the blood-brain barrier more effectively than conventional amino acid-based therapeutics, making them promising candidates for neurodegenerative disease treatment. These findings were recently presented at the 2024 American Chemical Society National Meeting.

As research continues to uncover the diverse applications of (2S,4R)-4-methylazetidine-2-carboxylic acid, the compound is increasingly recognized as a valuable tool in medicinal chemistry. Future directions include exploring its use in antibody-drug conjugates and as a scaffold for fragment-based drug discovery. The unique physicochemical properties conferred by its constrained ring structure continue to make it a focus of innovative drug design strategies.